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Compound of Interest

Compound Name: YK11

Cat. No.: B15541503 Get Quote

Essential Safety and Handling Guide for YK11
FOR RESEARCH PURPOSES ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling YK11. The following procedures are designed to

ensure a safe laboratory environment and proper management of this research chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
YK11 is an experimental synthetic steroidal selective androgen receptor modulator (SARM)

and should be handled with caution as its full toxicological properties are not yet known.[1] The

Safety Data Sheet (SDS) may not classify it under the Globally Harmonized System (GHS);

however, it is prudent to treat it as a hazardous compound.

Recommended Personal Protective Equipment (PPE) for handling YK11:
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PPE Category
Specific
Recommendations

Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact with

the compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

Body Protection
A clean, buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a chemical fume hood.

To avoid inhalation of the

powder form.

Quantitative Data
Below is a summary of the available quantitative data for YK11.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₂₅H₃₄O₆ [1]

Molar Mass 430.541 g/mol [1]

Appearance
White to pale yellow crystalline

solid
-

Storage Temperature -20°C -

Stability ≥ 4 years at -20°C -

Table 2: Solubility Data
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Solvent Maximum Concentration Source

Ethanol ~1 mg/mL [1]

Methanol ~1 mg/mL [1]

Acetonitrile ~1 mg/mL [1]

DMSO 64.0 mg/mL (148.65 mM) [2]

Operational Plan: Handling and Storage
A systematic approach is essential for safely handling YK11 in a laboratory setting.

3.1. Pre-Handling Preparations

Consult the Safety Data Sheet (SDS): Before any work, thoroughly review the supplier's

SDS.

Ensure Proper Ventilation: All handling of YK11 powder and solutions should occur in a well-

ventilated area, preferably within a certified chemical fume hood.

Assemble Materials: Gather all necessary equipment, including PPE, spill cleanup materials,

and labeled waste containers before starting.

Inspect PPE: Confirm all PPE is in good condition and free of defects.

3.2. Handling Procedures

Weighing: To prevent inhalation, weigh the solid compound in a chemical fume hood or a

ventilated balance enclosure.

Solution Preparation: Prepare solutions in a chemical fume hood. When dissolving, purge

the solvent with an inert gas.

Aliquotting and Transfer: Use calibrated pipettes or other appropriate laboratory equipment

to minimize the risk of spills and aerosol generation.
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Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.

Remove PPE before leaving the work area and wash hands thoroughly with soap and water.

3.3. Storage

Store YK11 as a powder at -20°C for long-term stability.

In solvent, store at -80°C for up to 3 months or at -20°C for up to 2 weeks.[2]

Ensure the container is well-sealed and clearly labeled.

Disposal Plan
Proper disposal of YK11 and associated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

4.1. Waste Segregation

Liquid Waste: Collect all unused YK11 solutions and contaminated solvents in a designated,

labeled hazardous waste container for flammable organic solvents. Do not pour down the

drain.[3][4]

Solid Waste: Dispose of contaminated consumables such as gloves, pipette tips, and paper

towels in a dedicated, sealed, and labeled hazardous waste bag or container.[5][6]

Sharps Waste: Any sharps contaminated with YK11 should be placed in a designated sharps

container.[5]

4.2. Disposal Procedure

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name (YK11).[3]

Storage of Waste: Store waste containers in a designated, secure area away from

incompatible materials.

Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for collection and
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disposal.

Spill Management Plan
In the event of a spill, a prompt and safe response is crucial.

5.1. Spill Kit Contents A dedicated spill kit should be readily available and include:

Appropriate PPE (gloves, goggles, lab coat)

Absorbent material (e.g., vermiculite, sand, or chemical absorbent pads)

A scoop and tongs for collecting absorbed material and broken glass

Sealable plastic bags or containers for waste

Hazardous waste labels

5.2. Spill Cleanup Procedure

Alert Personnel: Immediately notify others in the vicinity of the spill.

Evacuate if Necessary: For large or volatile spills, evacuate the area.

Don PPE: Before addressing the spill, put on the appropriate PPE.

Contain the Spill: Use absorbent materials to contain the spill and prevent it from spreading.

Clean the Spill:

For solid spills: Carefully sweep or scoop the material into a labeled hazardous waste

container, avoiding dust generation.[7]

For liquid spills: Cover the spill with absorbent material, starting from the outside and

working inwards.[7][8] Once fully absorbed, collect the material using a scoop or tongs and

place it in a sealed, labeled hazardous waste container.[7][8]

Decontaminate the Area: Clean the spill area with a suitable solvent or detergent and water.
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Dispose of Waste: Dispose of all contaminated materials, including cleaning supplies and

PPE, as hazardous waste.

Report the Incident: Report the spill to your laboratory supervisor or EHS department as per

your institution's policy.

Experimental Protocols and Signaling Pathway
6.1. In Vitro Myogenic Differentiation Assay using C2C12 Cells

This protocol is a general guideline based on published studies investigating the myogenic

effects of YK11.[9]

Cell Culture: Culture C2C12 myoblasts in a growth medium (e.g., DMEM with 10% fetal

bovine serum) at 37°C in a humidified 5% CO₂ incubator.

Seeding: Seed the cells in appropriate culture plates and allow them to reach confluence.

Differentiation Induction: Once confluent, switch to a differentiation medium (e.g., DMEM with

2% horse serum).

Treatment: Treat the cells with the desired concentration of YK11 (e.g., 500 nM) or a vehicle

control (e.g., ethanol). Dihydrotestosterone (DHT) can be used as a positive control.

Incubation: Incubate the cells for a specified period (e.g., 2-4 days) to allow for myogenic

differentiation.

Analysis: Assess myogenic differentiation by analyzing the expression of key myogenic

regulatory factors (MRFs) such as MyoD, Myf5, and myogenin via methods like qRT-PCR or

Western blotting.[9] The formation of myotubes can be visualized through microscopy.

6.2. YK11 Signaling Pathway

YK11 is a partial agonist of the androgen receptor (AR).[1] Unlike full agonists, it does not

induce the N/C terminal interaction required for full AR transactivation.[2] Its primary anabolic

effect on muscle is mediated through the induction of Follistatin (Fst) expression.[9][10]

Follistatin, in turn, inhibits Myostatin, a negative regulator of muscle growth, leading to

enhanced myogenic differentiation.[1][11]
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Caption: YK11 signaling pathway in muscle cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15541503#personal-protective-equipment-for-
handling-yk11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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